2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-[4-(methoxymethyl)-4-methylpiperidin-1-yl]ethanone
• InChI: InChI=1S/C10H18ClNO2/c1-10(8-14-2)3-5-12(6-4-10)9(13)7-11/h3-8H2,1-2H3
• InChI Key: RHYXBMBMKDQXEG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)CCl)COC
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol

Description

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one, also known as 2-chloro-N-methyl-N-(4-methoxymethyl-1-piperidinyl)ethanamide or 2-chloro-MEMPEA, is a synthetic organic compound used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 215.68 g/mol and a melting point of 83-85°C. 2-Chloro-MEMPEA has been used in research studies to investigate its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

2. Structural Analysis and Optical Properties Compound 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile has been synthesized and thoroughly analyzed for its structural features and optical properties. The study involved X-ray analysis, IR, NMR, and electronic spectroscopy, along with UV–vis absorption and fluorescence spectroscopy. This compound crystallizes with two independent molecules in the asymmetric unit, showing distinct molecular interactions and optical behavior, indicating potential applications in the field of material science or chemical sensing (Jukić et al., 2010).

3. Methoxychlor Derivatives in Environmental Chemistry The study of methoxychlor derivatives, specifically the preparation and properties of 1-chloro-2,2-bis(p-methoxyphenyl)ethylene, contributes to understanding the microbial degradation of methoxychlor. These insights are crucial for environmental chemistry and toxicology, particularly concerning the fate and impact of pesticide residues in ecosystems (Baarschers & Vukmanich, 1986).